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Compound of Interest

Compound Name: Org-12962 hydrochloride

Cat. No.: B1663714

For Researchers, Scientists, and Drug Development Professionals

Introduction

Org-12962 hydrochloride is a potent and selective agonist for the serotonin 5-HT2 receptor
family, exhibiting the highest affinity for the 5-HT2C subtype.[1] Developed by Organon, it has
been utilized as a tool compound to investigate the physiological roles of 5-HT2C receptors.[1]
Activation of 5-HT2C receptors, which are G protein-coupled receptors (GPCRs) linked to the
Gqg/G11 signaling cascade, leads to the stimulation of phospholipase C (PLC). This, in turn,
results in the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), ultimately
causing the release of intracellular calcium (Ca2+) stores. This signaling pathway plays a
crucial role in modulating neuronal excitability, mood, anxiety, and feeding behavior.[2]

These application notes provide a summary of the pharmacological data for Org-12962, a
detailed protocol for assessing its activity using a fluorescence-based calcium assay, and a
representative protocol for investigating its effects on neuronal excitability using whole-cell
patch-clamp electrophysiology.

Pharmacological Data

The following table summarizes the potency of Org-12962 hydrochloride at recombinant
human 5-HT2A, 5-HT2B, and 5-HT2C receptors, as determined by functional assays
measuring intracellular calcium mobilization.
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Receptor Subtype Agonist Potency (pEC50) Reference
5-HT2C 7.01 [31141[5]116]
5-HT2A 6.38 [31[4]1[5]6]
5-HT2B 6.28 [3114][5]116]

Signaling Pathway

The activation of 5-HT2C receptors by Org-12962 initiates a well-defined intracellular signaling
cascade. The diagram below illustrates this pathway, which is central to the compound's

mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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